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Compound of Interest

Compound Name: 4-Bromo-3-chloroaniline

Cat. No.: B1265746

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Bromo-3-chloroaniline, a key chemical
intermediate. It covers its chemical identity, physicochemical properties, spectroscopic data,
synthesis protocols, applications in research and development, and essential safety
information.

Chemical Identity and Properties

4-Bromo-3-chloroaniline is an aromatic amine featuring a benzene ring substituted with
bromine, chlorine, and an amino group.[1] Its unique structure makes it a valuable building
block in the synthesis of a variety of more complex molecules.[1][2]

Table 1: Chemical Identifiers for 4-Bromo-3-chloroaniline
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Identifier Value
IUPAC Name 4-bromo-3-chloroaniline[1][3][4][5]
CAS Number 21402-26-6[1][3][41[5]

Molecular Formula

CeHsBrCIN[L][2][4][5]

Molecular Weight

206.47 g/mol [1][31[4]

Canonical SMILES

C1=CC(=C(C=C1N)CI)Br[1][3]

InChl Key

QLYHPNUFNZJXOQ-UHFFFAOY SA-N[1][3][5]

Table 2: Physicochemical Properties of 4-Bromo-3-chloroaniline

Property Value
White to light yellow powder or crystalline
Appearance ]
material[1]
Melting Point 66-74 °C[1]
Density 1.722 £ 0.06 g/cm3[1]
- Soluble in methanol, ethanol, acetone, and
Solubility

dichloromethane[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 4-Bromo-3-chloroaniline.

Table 3: Key Spectroscopic Data for 4-Bromo-3-chloroaniline
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Technique

Data Highlights

13C NMR

Spectral data is available through sources like

SpectraBase[3]

Mass Spectrometry (GC-MS)

Molecular ion peaks can be observed around
m/z 205, 207, and 209, corresponding to the

isotopic distribution of bromine and chlorine.[3]

Infrared (IR) Spectroscopy

Characteristic peaks for N-H stretching of the
primary amine and C-H, C-C vibrations of the
aromatic ring are present. Data is available from

sources like SpectraBase.[3][6]

Synthesis of 4-Bromo-3-chloroaniline

The synthesis of 4-Bromo-3-chloroaniline is most commonly achieved through the

electrophilic bromination of 3-chloroaniline.

This protocol describes a common laboratory-scale synthesis of 4-Bromo-3-chloroaniline.

Materials:

e 3-chloroaniline

e N-bromosuccinimide (NBS)

o Dimethylformamide (DMF)

o Ethyl acetate

e Brine (saturated NaCl solution)

e Anhydrous Sodium Sulfate (NazS0a)

¢ Round-bottomed flask

e Magnetic stirrer

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-chloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-chloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-chloroaniline
https://spectrabase.com/spectrum/Gsqo8ImrZ9s
https://www.benchchem.com/product/b1265746?utm_src=pdf-body
https://www.benchchem.com/product/b1265746?utm_src=pdf-body
https://www.benchchem.com/product/b1265746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Dropping funnel
Separatory funnel

Rotary evaporator

Procedure:

Dissolve 3-chloroaniline (1 equivalent) in DMF in a round-bottomed flask.
In a separate beaker, dissolve N-bromosuccinimide (NBS) (1.0 equivalent) in DMF.

Slowly add the NBS solution to the 3-chloroaniline solution dropwise at room temperature
while stirring.

Continue stirring the reaction mixture for approximately 3 hours at room temperature after
the addition is complete.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, dilute the reaction mixture with ethyl acetate.

Transfer the mixture to a separatory funnel and wash it twice with brine.

Separate the organic layer and dry it over anhydrous NazSOa.

Filter the mixture to remove the drying agent.

Concentrate the organic phase using a rotary evaporator to obtain the crude product.

The resulting product, 4-bromo-3-chloroaniline, is typically a brown solid.[7] Further
purification can be achieved by recrystallization or column chromatography if necessary.
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Workflow for the Synthesis of 4-Bromo-3-chloroaniline

Starting Materials

3-Chloroaniline DMF (Solvent) N-Bromosuccinimide (NBS)
\ / Reacti\ /
Dissolve 3-Chloroaniline in DMF Dissolve NBS in DMF

N 7

Slowly add NBS solution to 3-Chloroaniline solution

;

Stir at Room Temperature for 3 hours

Work-up and Purification

Dilute with Ethyl Acetate

;

Wash with Brine

;

Dry Organic Layer (Na2S0O4)

:

Filter and Concentrate

4-Bromo-3-chloroaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromo-3-chloroaniline.
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Applications in Research and Drug Development

4-Bromo-3-chloroaniline serves as a versatile intermediate in various fields, particularly in the
synthesis of pharmaceuticals and other specialty chemicals.[1][2]

o Pharmaceutical Synthesis: It is a precursor for synthesizing bioactive molecules with
potential anti-cancer and anti-inflammatory properties.[1] The presence of both bromo and
chloro substituents allows for diverse chemical modifications, which is crucial for developing
new therapeutic agents.

e Agrochemicals: This compound is a building block for creating new herbicides and
pesticides.[2][8]

e Dye and Pigment Industry: It is used in the synthesis of azo dyes.[1][9]

e Biochemical Research: 4-Bromo-3-chloroaniline has been identified as an inhibitor of
cytochrome P450 enzymes, specifically CYP1A2 and CYP2C9.[1] This property makes it a
useful tool for studying drug metabolism and potential drug-drug interactions.[1]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1265746?utm_src=pdf-body
https://www.smolecule.com/products/s662885
https://www.nbinno.com/article/pharmaceutical-intermediates/the-versatility-of-4-bromo-3-chloroaniline-as-a-chemical-synthesis-intermediate-bh
https://www.smolecule.com/products/s662885
https://www.nbinno.com/article/pharmaceutical-intermediates/the-versatility-of-4-bromo-3-chloroaniline-as-a-chemical-synthesis-intermediate-bh
https://www.ketonepharma.com/4-bromoaniline/
https://www.smolecule.com/products/s662885
https://www.chemicalbook.com/article/properties-of-4-bromoaniline_applications-of-4-bromoaniline_safety-of-4-bromoaniline.htm
https://www.benchchem.com/product/b1265746?utm_src=pdf-body
https://www.smolecule.com/products/s662885
https://www.smolecule.com/products/s662885
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Applications of 4-Bromo-3-chloroaniline
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Caption: Core applications of 4-Bromo-3-chloroaniline.

Safety and Handling

4-Bromo-3-chloroaniline is a hazardous chemical and must be handled with appropriate

safety precautions.

Table 4: GHS Hazard Information for 4-Bromo-3-chloroaniline
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Hazard Statement Description

H302 Harmful if swallowed[3][10]
H311 Toxic in contact with skin[10]
H315 Causes skin irritation[10]

H319 Causes serious eye irritation[10]
H332 Harmful if inhaled[3][10]

H373 May cause damage to organs through
prolonged or repeated exposure[3][10]

Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume
hood.[11][12] Ensure eyewash stations and safety showers are readily accessible.[12]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[11][12]
o Skin Protection: Wear protective gloves and a lab coat.[11][12]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved
respirator.[11][12]

Hygiene: Do not eat, drink, or smoke when using this product.[10][11] Wash hands
thoroughly after handling.[10][12]

If Swallowed: Rinse mouth and seek immediate medical attention.[10][11][12] Do NOT
induce vomiting.[12]

If on Skin: Immediately remove all contaminated clothing. Wash skin with plenty of soap and
water.[11][12] Seek medical attention.[11]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[12]
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 Ifin Eyes: Rinse cautiously with water for several minutes.[11] Remove contact lenses if
present and easy to do. Continue rinsing and seek medical advice.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][12]
Keep away from strong oxidizing agents.[12]

Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 4-Bromo-3-chloroaniline | 21402-26-6 [smolecule.com]

2. nbinno.com [nbinno.com]

3. 4-Bromo-3-chloroaniline | C6H5BrCIN | CID 88888 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. escientificsolutions.com [escientificsolutions.com]

. 4-Bromo-3-chloroaniline [webbook.nist.gov]

. Spectrabase.com [spectrabase.com]

. 4-BROMO-3-CHLOROANILINE | 21402-26-6 [chemicalbook.com]

. 4-Bromoaniline: Properties, Applications, Safety & Insights [ketonepharma.com]

°
(o] [00] ~ (o2} ol iy

. 4-Bromoaniline: properties, applications and safety Chemicalbook [chemicalbook.com]
e 10. chemicalbook.com [chemicalbook.com]

e 11. technopharmchem.com [technopharmchem.com]

e 12. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Bromo-3-
chloroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265746#iupac-name-for-4-bromo-3-chloroaniline]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0326809&productDescription=4-BROMO-3-CHLROANILINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0326809&productDescription=4-BROMO-3-CHLROANILINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0326809&productDescription=4-BROMO-3-CHLROANILINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1265746?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s662885
https://www.nbinno.com/article/pharmaceutical-intermediates/the-versatility-of-4-bromo-3-chloroaniline-as-a-chemical-synthesis-intermediate-bh
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-chloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-chloroaniline
https://escientificsolutions.com/product/4-bromo-3-chloroaniline/
https://webbook.nist.gov/cgi/inchi?ID=C21402266&Mask=2000
https://spectrabase.com/spectrum/Gsqo8ImrZ9s
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9382316.htm
https://www.ketonepharma.com/4-bromoaniline/
https://www.chemicalbook.com/article/properties-of-4-bromoaniline_applications-of-4-bromoaniline_safety-of-4-bromoaniline.htm
https://www.chemicalbook.com/msds/4-bromo-3-chloroaniline.pdf
https://www.technopharmchem.com/application/uploads/files/1585927272_4-BROMOANILINE.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0326809&productDescription=4-BROMO-3-CHLROANILINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1265746#iupac-name-for-4-bromo-3-chloroaniline
https://www.benchchem.com/product/b1265746#iupac-name-for-4-bromo-3-chloroaniline
https://www.benchchem.com/product/b1265746#iupac-name-for-4-bromo-3-chloroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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